Cas no 74350-30-4 (Graecunin E)

• Product Name: Graecunin E
• CAS No: 74350-30-4
• MF: C₅₁H₈₂O₂₂
• MW: 1047.18359899521
• CID: 1771018
• PubChem ID: 156783
• Update Time: 2024-03-01

Graecunin E Chemical and Physical Properties

Names and Identifiers

• spirost-5-en-3-yl hexopyranosyl-(1->4)hexopyranosyl-(1->2)-6-deoxyhexopyranosyl-(1->6)hexopyranoside
• Graecunin E
• 74350-30-4
• DTXSID80995884
• alpha-D-Glucopyranoside, (3beta,25R)-spirost-5-en-3-yl O-alpha-D-glucopyranosyl-(1-4)-O-alpha-D-glucopyranosyl-(1-2)-O-6-deoxy-alpha-L-mannopyranosyl-(1-6)-

• Inchi： 1S/C51H82O22/c1-20-8-13-51(65-18-20)21(2)32-28(73-51)15-27-25-7-6-23-14-24(9-11-49(23,4)26(25)10-12-50(27,32)5)67-45-40(61)37(58)35(56)31(70-45)19-64-48-44(38(59)33(54)22(3)66-48)72-47-42(63)39(60)43(30(17-53)69-47)71-46-41(62)36(57)34(55)29(16-52)68-46/h6,20-22,24-48,52-63H,7-19H2,1-5H3
• InChI Key： QBFOXISCLSPTBT-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CO2)C(C)C2C1CC1C3CC=C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(COC2C(C(C(C(C)O2)O)O)OC2C(C(C(C(CO)O2)OC2C(C(C(C(CO)O2)O)O)O)O)O)O1)O)O)O

Computed Properties

• Exact Mass: 1046.53
• Monoisotopic Mass: 1046.53
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 73
• Rotatable Bond Count: 11
• Complexity: 1940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 31
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1047.2
• XLogP3: -1.3
• Topological Polar Surface Area: 335

Experimental Properties

• Density: 1.48
• Melting Point: 136-138°C
• Refractive Index: 1.637

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins